Cas no 844654-81-5 (1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 844654-81-5
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 5555084
• Update Time: 2025-10-28

1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
• 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C21H23N3O/c1-3-12-23-19-11-7-5-9-17(19)22-21(23)16-13-20(25)24(14-16)18-10-6-4-8-15(18)2/h4-11,16H,3,12-14H2,1-2H3
• InChI Key： JJGJNAFYZKTREZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)CC(C2N(CCC)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 844654-81-5)

The compound 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 844654-81-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. With its complex heterocyclic framework, this compound is often explored for its potential applications in drug discovery and material science. The presence of both a benzodiazolyl and pyrrolidinone moiety makes it a versatile candidate for modulating biological activity, particularly in targeting enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has surged, driven by advancements in synthetic chemistry and computational drug design. Researchers are particularly interested in its potential as a scaffold for developing central nervous system (CNS) therapeutics, given its structural similarity to known neuroactive agents. The 2-methylphenyl and propyl-benzodiazolyl groups contribute to its lipophilicity, which is a critical factor in blood-brain barrier penetration.

The synthesis of CAS No. 844654-81-5 involves multi-step organic reactions, including condensation and cyclization processes. Key intermediates such as 1-propyl-1H-1,3-benzodiazole and 2-methylphenylpyrrolidinone are often employed to achieve high yields and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further research applications.

From a pharmacological perspective, 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has shown promise in preliminary studies for its interaction with GABA receptors and serotonin transporters. These findings align with current trends in neuroscience, where modulating neurotransmitter systems is a hot topic for treating conditions like anxiety and depression. However, extensive in vitro and in vivo studies are still needed to validate its efficacy and safety.

In the realm of material science, the compound's unique electronic properties due to its conjugated benzodiazolyl system make it a candidate for organic electronics. Researchers are investigating its potential in OLEDs and photovoltaic cells, where its stability and luminescence could be advantageous. This dual applicability in both life sciences and advanced materials underscores its interdisciplinary significance.

Environmental and regulatory considerations for CAS No. 844654-81-5 are also critical. While not classified as hazardous, its biodegradation and ecotoxicological profile require further assessment to ensure compliance with global green chemistry standards. Sustainable synthesis methods, such as catalysis and solvent-free reactions, are being explored to minimize environmental impact.

In summary, 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one represents a fascinating intersection of chemistry, pharmacology, and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in addressing contemporary challenges in drug development and renewable energy technologies. As scientific inquiries evolve, this compound is poised to remain a focal point in innovative applications.